3-methoxy-1-methyl-N-(2-oxo-2-((2-(thiophen-2-yl)ethyl)amino)ethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[2-oxo-2-(2-thiophen-2-ylethylamino)ethyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C14H18N4O3S/c1-18-9-11(14(17-18)21-2)13(20)16-8-12(19)15-6-5-10-4-3-7-22-10/h3-4,7,9H,5-6,8H2,1-2H3,(H,15,19)(H,16,20)
• InChI Key: GNHNRASZHPLFHL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC(=O)NCCC2=CC=CS2
• Molecular Formula: C14H18N4O3S
• Molecular Weight: 322.39 g/mol

Description

3-methoxy-1-methyl-N-(2-oxo-2-((2-(thiophen-2-yl)ethyl)amino)ethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C14H18N4O3S and its molecular weight is 322.38. The purity is usually 95%.
BenchChem offers high-quality 3-methoxy-1-methyl-N-(2-oxo-2-((2-(thiophen-2-yl)ethyl)amino)ethyl)-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methoxy-1-methyl-N-(2-oxo-2-((2-(thiophen-2-yl)ethyl)amino)ethyl)-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds with similar structures, such as 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, have been synthesized and characterized, indicating the potential for the compound to undergo similar synthetic routes for application in chemical research (Hassan, Hafez, & Osman, 2014). Such research often explores the reactivity of these compounds under different conditions, providing a foundation for developing novel compounds with targeted properties.

Cytotoxic Activity

The cytotoxic activities of pyrazole carboxamides against various cancer cell lines have been evaluated, suggesting that compounds within this class could serve as potential leads for the development of new anticancer agents. For instance, studies have shown that certain pyrazole derivatives exhibit in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014). This implies that the compound could be researched for its anticancer properties.

Molecular Interactions and Stability

Research on N-substituted pyrazoline compounds provides insights into the molecular geometry, stability, and interactions of similar compounds, which could be relevant for understanding the behavior of "3-methoxy-1-methyl-N-(2-oxo-2-((2-(thiophen-2-yl)ethyl)amino)ethyl)-1H-pyrazole-4-carboxamide" in biological systems or as part of material science applications (Köysal et al., 2005).

Auxin Activities and Agrochemical Potential

The synthesis and evaluation of acylamides with substituted-1H-pyrazole and thiadiazole compounds for their auxin activities indicate potential agricultural applications, such as growth regulators or herbicides. While direct studies on the specified compound are not available, related research suggests potential exploration in this direction (Yue et al., 2010).